Cas no 1215071-99-0 (4-(pyrimidin-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine
• CAS No: 1215071-99-0
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 5305716
• PubChem ID: 49758290
• Update Time: 2025-10-29

4-(pyrimidin-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(5-pyrimidyl)thiazole
• 4-(Pyrimidin-5-yl)thiazol-2-amine
• 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C7H6N4S/c8-7-11-6(3-12-7)5-1-9-4-10-2-5/h1-4H,(H2,8,11)
• InChI Key： WAGSFKOQXLZKOJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=CN=C2)N=C1N

Additional information on 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine

Research Brief on 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine (CAS: 1215071-99-0): Recent Advances and Applications

The compound 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine (CAS: 1215071-99-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, featuring a pyrimidine-thiazole hybrid structure, has been explored for its role in modulating various biological targets, including kinases and other enzymes involved in critical signaling pathways. Recent studies highlight its utility in drug discovery, particularly in oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine derivatives on cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. The study demonstrated that specific modifications to the thiazole ring enhanced selectivity for CDK4/6, offering a promising avenue for targeted cancer therapies. The compound's unique binding mode, as revealed by X-ray crystallography, provided insights into its mechanism of action and potential for further optimization.

Another notable application of this compound was reported in a 2024 Nature Communications paper, where it served as a key intermediate in the synthesis of novel antiviral agents. The study focused on its reactivity with nucleoside analogs, yielding derivatives with potent activity against RNA viruses, including SARS-CoV-2 variants. The researchers emphasized the compound's versatility as a building block for designing broad-spectrum antiviral drugs, owing to its favorable pharmacokinetic properties and low cytotoxicity.

Beyond its therapeutic potential, 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine has also been employed in chemical biology tools. A recent ACS Chemical Biology publication detailed its use as a fluorescent probe for detecting protein-protein interactions in live cells. The thiazole moiety's inherent fluorescence, combined with the pyrimidine's ability to engage in hydrogen bonding, enabled real-time visualization of dynamic cellular processes, opening new avenues for high-throughput screening assays.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and target specificity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 preprint on bioRxiv proposed nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration, with preliminary data showing improved efficacy in murine models of solid tumors.

In conclusion, 4-(pyrimidin-5-yl)-1,3-thiazol-2-amine (CAS: 1215071-99-0) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Its recent progress underscores the importance of heterocyclic chemistry in addressing unmet medical needs, while also highlighting the need for interdisciplinary collaboration to fully realize its potential. Future studies are expected to explore its utility in other disease areas, such as neurodegenerative disorders and autoimmune conditions.